![molecular formula C6H12N2Na5O12P4Sm B179703 Samarium SM-153 lexidronam pentasodium CAS No. 160369-78-8](/img/structure/B179703.png)
Samarium SM-153 lexidronam pentasodium
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Overview
Description
Samarium Sm-153 Lexidronam Pentasodium is the pentasodium salt of samarium Sm 153 lexidronam, a therapeutic agent consisting of a medium energy beta- and gamma-emitting radioisotope, samarium Sm 153, and a teraphosphonate chelator, ethylenediaminetetramethylene phosphonic acid (EDTMP). The chelator moiety of samarium Sm 153 lexidronam associates with hydroxyapatite crystals concentrated in areas of bone turnover, thereby selectively delivering samarium Sm 153-mediated cytotoxic radiation to osteoblastic bone metastases.
This compound is a Radioactive Therapeutic Agent. The mechanism of action of this compound is as a Radiopharmaceutical Activity.
Scientific Research Applications
Bone Metastasis Targeting
Samarium SM-153 lexidronam pentasodium is primarily used for its targeted action against osteoblastic bone metastases. Its mechanism involves the chelator moiety associating with hydroxyapatite crystals concentrated in areas of bone turnover, delivering cytotoxic radiation selectively to these metastatic sites (Definitions, 2020).
Radiopharmaceutical Characteristics
As a radiopharmaceutical, samarium-153-lexidronam is known for its application in pain palliation therapy for patients with multilocular bone metastases. Its decay involves beta and gamma emissions, which are significant in radioactive waste management and pose additional dose burdens (Loebe, Hettwig, & Fischer, 2014).
Therapeutic Combinations
In certain clinical studies, samarium-153 lexidronam has been combined with other therapeutic agents, such as docetaxel, for treating castration-resistant prostate cancer. This combination has shown to be feasible and well-tolerated (Tu et al., 2009).
Encapsulation in Carbon Nanotubes
Recent studies have explored the encapsulation of samarium compounds, including samarium-153 lexidronam, into carbon nanotubes. This is aimed at developing next-generation radiopharmaceuticals, with samarium compounds proving to be promising candidates for such encapsulation (Martinčić et al., 2016).
Structural Characterization
Despite its widespread clinical use, the atomic resolution structure of samarium-153 lexidronam was only recently characterized. This provides crucial insights into its coordination environment and supports its conjectured structure in solution (Yang et al., 2015).
Properties
CAS No. |
160369-78-8 |
---|---|
Molecular Formula |
C6H12N2Na5O12P4Sm |
Molecular Weight |
695.93 g/mol |
IUPAC Name |
pentasodium;samarium-153(3+);N,N,N',N'-tetrakis(phosphonatomethyl)ethane-1,2-diamine |
InChI |
InChI=1S/C6H20N2O12P4.5Na.Sm/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;;;;;/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;;;/q;5*+1;+3/p-8/i;;;;;;1+3 |
InChI Key |
SZZACTGRBZTAKY-NKNBZPHVSA-F |
Isomeric SMILES |
C(CN(CP(=O)([O-])[O-])CP(=O)([O-])[O-])N(CP(=O)([O-])[O-])CP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[153Sm+3] |
SMILES |
C(CN(CP(=O)([O-])[O-])CP(=O)([O-])[O-])N(CP(=O)([O-])[O-])CP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Sm+3] |
Canonical SMILES |
C(CN(CP(=O)([O-])[O-])CP(=O)([O-])[O-])N(CP(=O)([O-])[O-])CP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Sm+3] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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